Cas no 1361847-93-9 (2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine)

• Product Name: 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine
• CAS No: 1361847-93-9
• MF: C₁₇H₈Cl₄N₂O₂
• MW: 414.069620132446
• CID: 4928213
• Update Time: 2025-06-13

2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine

• Inchi： 1S/C17H8Cl4N2O2/c18-11-3-9(4-12(19)7-11)15-1-2-16(23(24)25)17(22-15)10-5-13(20)8-14(21)6-10/h1-8H
• InChI Key： BCULLVKQSYZUPP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC=C(C2C=C(C=C(C=2)Cl)Cl)N=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 458
• XLogP3: 6.5
• Topological Polar Surface Area: 58.7

Additional information on 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine

Comprehensive Overview of 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine (CAS No. 1361847-93-9): Properties, Applications, and Research Insights

2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine (CAS No. 1361847-93-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This nitropyridine derivative is characterized by the presence of two 3,5-dichlorophenyl groups attached to a central pyridine ring, which is further substituted with a nitro group at the 3-position. The molecular formula C₁₇H₈Cl₄N₂O₂ reflects its complex architecture, contributing to its distinct chemical and physical properties.

The compound's structural motif has become a subject of interest in materials science and pharmaceutical research, particularly in the design of novel heterocyclic compounds. Researchers have explored its potential as a building block for advanced materials with specific electronic properties, owing to the electron-withdrawing effects of both the nitro group and chlorine substituents. These features make 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine particularly valuable in the development of organic semiconductors and other functional materials where precise control of electron density is crucial.

Recent studies have focused on the synthetic pathways for this compound, with particular emphasis on optimizing yield and purity. The most common approach involves the condensation of appropriately substituted precursors under controlled conditions, followed by purification through recrystallization or chromatography. These methodologies have been refined to address growing demand from research institutions and specialty chemical manufacturers seeking high-quality nitropyridine derivatives for their projects.

In the context of current scientific trends, 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine has emerged as a compound of interest in green chemistry initiatives. Researchers are investigating more sustainable synthesis routes that minimize hazardous byproducts and reduce energy consumption. This aligns with broader industry movements toward environmentally friendly chemical production, a topic that consistently ranks high in academic and industrial search queries related to specialty chemicals.

The compound's physicochemical properties have been extensively characterized to support its various applications. With a molecular weight of 422.07 g/mol, it typically appears as a crystalline solid with defined melting characteristics. Its solubility profile shows preferential dissolution in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane, while being relatively insoluble in water. These properties are frequently searched by researchers planning experimental protocols involving this compound.

From a spectroscopic perspective, 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine exhibits distinctive patterns in NMR, IR, and mass spectrometry that serve as fingerprints for identification and purity assessment. The nitro group's characteristic stretching vibrations in IR spectroscopy and the aromatic proton patterns in ¹H-NMR are particularly diagnostic. These analytical aspects are crucial for quality control in research and industrial settings where compound verification is essential.

In material science applications, the electronic properties of this compound have attracted attention for potential use in organic electronic devices. The conjugated system formed by the pyridine core and attached aromatic rings, combined with the electron-withdrawing nitro group, creates interesting charge transport characteristics. This has led to investigations into its incorporation into organic field-effect transistors (OFETs) and other electronic components, a rapidly growing area of materials research.

Safety considerations for handling 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine follow standard laboratory protocols for organic compounds. While not classified as extremely hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Storage typically involves protection from light and moisture in a well-sealed container at controlled temperatures, details that are frequently sought by laboratory personnel managing chemical inventories.

The commercial availability of 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine has expanded in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels typically ranging from 95% to 99%. Pricing structures and minimum order quantities are common search parameters for researchers sourcing this material, reflecting the practical considerations of experimental planning.

Looking forward, the research landscape for nitropyridine derivatives like this compound appears promising. Emerging applications in catalysis, as ligands in coordination chemistry, and as precursors for more complex molecular architectures continue to drive interest. The compound's versatility ensures its place in ongoing investigations across multiple disciplines, from fundamental organic chemistry to applied materials science.

For researchers considering working with 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine, recent literature reviews suggest several promising directions. These include exploring its photophysical properties, investigating its behavior under various reaction conditions, and examining its potential as a scaffold for more complex molecular systems. Such applications align well with current trends in molecular design and functional materials development.

The analytical characterization of this compound remains an active area of method development. Advanced techniques such as high-resolution mass spectrometry (HRMS) and X-ray crystallography have been employed to fully elucidate its structure and properties. These methodologies provide valuable reference data for researchers working with this and related heterocyclic compounds in both academic and industrial settings.

In summary, 2,6-Bis(3,5-dichlorophenyl)-3-nitropyridine (CAS No. 1361847-93-9) represents an interesting case study in the intersection of fundamental organic chemistry and applied materials science. Its unique structural features, combined with growing research interest in functionalized pyridine derivatives, ensure its continued relevance in scientific investigations. As research methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool in the chemist's repertoire.